Cas no 23800-56-8 (Pogostone)

• Product Name: Pogostone
• CAS No: 23800-56-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD29038190
• CID: 267462
• PubChem ID: 54695756
• Update Time: 2025-04-19

Pogostone Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,4-hydroxy-6-methyl-3-(4-methyl-1-oxopentyl)-
• 4-Hydroxy-6-methyl-3-(4-methylpentanoyl)-2H-pyran-2-one
• POGOSTONE, CERTIFIED REFERENCE MATERIAL
• Pogostone
• 2H-Pyran-2-one,4-hydroxy-6-methyl-3-(4-methylvaleryl)-
• 4-Hydroxy-6-methyl-3-(4-methylpentanoyl)-2-pyrone
• Dhelwangin
• Dhelwangin Pogostone
• AJFJTORMMHWKFW-UHFFFAOYSA-N
• 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(4-methyl-1-oxopentyl)-
• Y0161
• 2-hydroxy-6-methyl-3-(4-methylpentanoyl)pyran-4-one
• 4-Hydroxy-6-methyl-3-(4-methyl-1-oxopentyl)-2H-pyran-2-one, 9CI
• CCG-266750
• SCHEMBL131729
• 23800-56-8
• 1ST163697
• UNII-QG8U8GA5EP
• AKOS026745813
• 4-HYDROXY-6-METHYL-3-(4-METHYLPENTANOYL)PYRAN-2-ONE
• AKOS028108224
• 4-hydroxy-6-methyl-3-(4-methyl-1-oxopentyl)-2H-pyran-2-one
• 6-Methyl-3-(4-methylpentanoyl)-4-oxidanyl-pyran-2-one
• HY-N1416
• s9094
• QG8U8GA5EP
• MFCD09837856
• AC-34255
• MS-23260
• CS-0016840
• DTXSID001019967
• FT-0705026
• NS00067912
• CHEBI:138756
• DTXCID901477827
• DA-76970
• GLXC-14099

• MDL： MFCD29038190
• Inchi： 1S/C12H16O4/c1-7(2)4-5-9(13)11-10(14)6-8(3)16-12(11)15/h6-7,14H,4-5H2,1-3H3
• InChI Key： AJFJTORMMHWKFW-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C(C1=O)C(CCC(C)C)=O)O

Computed Properties

• Exact Mass: 224.10500
• Monoisotopic Mass: 224.10485899 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 224.25
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Cryst.
• Density: 1.185±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 41-41.6°C
• Boiling Point: 348.2±42.0 ºC (760 Torr),
• Flash Point: 129.9±21.4 ºC,
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 67.51000
• LogP: 2.27270
• Vapor Pressure: No data available

Pogostone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

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